2-(3-Fluorophenoxy)-3-nitropyridine

• IUPAC Name: 2-(3-fluorophenoxy)-3-nitropyridine
• InChI: InChI=1S/C11H7FN2O3/c12-8-3-1-4-9(7-8)17-11-10(14(15)16)5-2-6-13-11/h1-7H
• InChI Key: XBXAWLOLNKREED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)OC2=C(C=CC=N2)[N+](=O)[O-]
• Molecular Formula: C11H7FN2O3
• Molecular Weight: 234.18 g/mol

Description

Synthesis Analysis

While specific synthesis methods for 2-(3-Fluorophenoxy)-3-nitropyridine are not directly available, related compounds have been synthesized through various methods. For instance, a study describes the synthesis of a series of 4-[4–chloro-3-(trifluoromethyl)-phenyl]-4-piperidinol (TFMP) derivatives, which involves the reaction of 3-fluorophenol with acetyl chloride in the presence of a catalyst.

Scientific Research Applications

• Fluorescence-Based Technologies : The synthesis of indolizino[3,2-c]quinolines, a new class of fluorophores, was achieved through the condensation of several 2-methylpyridines with 2-bromo-2'-nitroacetophenone, highlighting the potential use of similar compounds in fluorescence technologies and as fluorescent probes in aqueous systems (Park et al., 2015).

• Herbicidal Activities : Studies on phenoxypyridines, which are structurally related to 2-(3-Fluorophenoxy)-3-nitropyridine, have shown that some of these compounds exhibit high potentials as herbicides, particularly 2-(4-Nitrophenoxy)-3,5-dichloropyridine (Fujikawa et al., 1970).

• Nitroxide Radical Reactions : The study of stable nitroxide radicals, which are potent antioxidants, included reactions with hydroxyl radicals and OH-adduct radicals. This research could provide insights into the potential antioxidant applications of related compounds (Samuni et al., 2002).

• Near-Infrared Fluorescent Probing : A near-neutral pH near-infrared (NIR) fluorescent probe capable of monitoring minor physiological pH fluctuations was developed. This demonstrates the potential of similar compounds in the development of pH-sensitive fluorescent probes for biological research (Tang et al., 2009).

• Synthesis of Fluoropyridines : An efficient method for the synthesis of fluoropyridines via fluorodenitration reaction was reported, suggesting potential synthetic applications of similar compounds in the development of fluorinated pyridines (Kuduk et al., 2005).

Safety and Hazards

The safety data sheet for a related compound, 3-Fluoro-4-(3-chloro-2-fluorophenoxy)aniline, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled.